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Compound of Interest

Compound Name: 4-Chloro-3,5-dimethylisoxazole

Cat. No.: B085836 Get Quote

A Note on Nomenclature: This technical guide details the structure, properties, and applications

of 4-Chloromethyl-3,5-dimethylisoxazole (CAS No: 19788-37-5). It is important to distinguish

this compound from the isomeric 4-chloro-3,5-dimethylisoxazole, where a chlorine atom is

directly attached to the isoxazole ring. The available scientific literature and commercial

availability predominantly point to the chloromethyl derivative as the compound of significant

interest in research and development.

Executive Summary
4-Chloromethyl-3,5-dimethylisoxazole is a versatile heterocyclic compound featuring a reactive

chloromethyl group attached to a dimethylated isoxazole core.[1] This structural arrangement

makes it a valuable intermediate in organic synthesis, particularly in the fields of

pharmaceutical and agrochemical development.[1] Its utility stems from the ability of the

chloromethyl group to undergo various nucleophilic substitution reactions, allowing for the

introduction of diverse functionalities and the construction of more complex molecular

architectures. This guide provides a comprehensive overview of its chemical and physical

properties, spectroscopic data, synthesis protocols, and key applications.

Molecular Structure and Identification
The core structure of 4-Chloromethyl-3,5-dimethylisoxazole consists of a five-membered

isoxazole ring, which is an aromatic heterocycle containing one nitrogen and one oxygen atom

in adjacent positions. The ring is substituted with methyl groups at positions 3 and 5, and a

chloromethyl group at position 4.
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Systematic Name: 4-(Chloromethyl)-3,5-dimethylisoxazole CAS Number: 19788-37-5[2][3]

Molecular Formula: C₆H₈ClNO[1][2] Molecular Weight: 145.59 g/mol [2][3]

Physicochemical and Spectroscopic Properties
A summary of the key physicochemical and spectroscopic data for 4-Chloromethyl-3,5-

dimethylisoxazole is presented below.

Physicochemical Data
Property Value Reference

Appearance
Light yellow to brown clear

liquid
[1]

Boiling Point 87-88 °C at 8 mmHg [1]

Density 1.173 g/mL at 25 °C

Refractive Index (n20/D) 1.486

Flash Point 96 °C (closed cup)

Storage Temperature 2-8 °C

Spectroscopic Data
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Spectroscopy Data Reference

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 4.40 (s, 2H, -CH₂Cl),

2.40 (s, 3H, -CH₃), 2.30 (s, 3H,

-CH₃)

[4]

¹³C NMR

Data not explicitly provided in

search results, but would be

expected to show signals for

the two distinct methyl

carbons, the chloromethyl

carbon, and the three

isoxazole ring carbons.

Mass Spectrometry Molecular Ion (M⁺): 145 m/z [4]

InChI
1S/C6H8ClNO/c1-4-6(3-

7)5(2)9-8-4/h3H2,1-2H3

SMILES Cc1noc(C)c1CCl

Synthesis and Experimental Protocols
Synthesis of 4-Chloromethyl-3,5-dimethylisoxazole
A common synthetic route to 4-Chloromethyl-3,5-dimethylisoxazole involves the

chloromethylation of 3,5-dimethylisoxazole.

Reaction Scheme:
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Caption: Synthesis of 4-Chloromethyl-3,5-dimethylisoxazole.

Experimental Protocol:

A general procedure for the synthesis is described in the patent CN103130732A.[5]

Reaction Setup: 3,5-dimethylisoxazole, paraformaldehyde, anhydrous zinc chloride, and

ethylene dichloride are combined in a reaction vessel.

Reaction Conditions: Hydrogen chloride gas is passed through the mixture, which is then

heated to reflux for approximately 3 hours.

Workup: After cooling, the reaction mixture is poured into water and neutralized with

potassium carbonate.

Extraction and Purification: The product is extracted with chloroform. The chloroform extract

is first distilled to recover unreacted 3,5-dimethylisoxazole, followed by vacuum distillation to

collect the 4-Chloromethyl-3,5-dimethylisoxazole fraction at 87-88 °C (1.07 kPa).[5]

Applications in Research and Development
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4-Chloromethyl-3,5-dimethylisoxazole serves as a key building block in the synthesis of more

complex molecules due to the reactivity of its chloromethyl group.

Pharmaceutical and Agrochemical Synthesis
This compound is utilized as an intermediate in the creation of novel pharmaceuticals,

particularly in the development of anti-inflammatory and antimicrobial agents.[1] In the

agrochemical sector, it is used in the formulation of pest control agents.[1]

Workflow for Derivative Synthesis:

4-Chloromethyl-3,5-dimethylisoxazole

Nucleophilic Substitution

Substituted Isoxazole Derivative

Nucleophile (e.g., R-SH, R-OH, R-NH₂)

Bioactivity Screening
(e.g., anti-inflammatory, antimicrobial)

Click to download full resolution via product page

Caption: General workflow for synthesizing isoxazole derivatives.

Specific Synthetic Applications
Documented applications include its use in the preparation of:

4-(3-oxoalkyl)isoxazoles

(E)-3,5-dimethyl-4-(2-(thiophene-3-yl)vinyl)isoxazole
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These transformations highlight its role in carbon-carbon and carbon-heteroatom bond

formation, enabling the construction of a wide range of isoxazole-containing target molecules.

Safety and Handling
4-Chloromethyl-3,5-dimethylisoxazole is classified as a hazardous substance and should be

handled with appropriate safety precautions in a laboratory setting.

GHS Hazard Information:

Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements: H302 + H312 + H332 (Harmful if swallowed, in contact with skin or if

inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May

cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P301 + P312 (IF

SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302 +

P352 (IF ON SKIN: Wash with plenty of soap and water), P305 + P351 + P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing).

It is recommended to handle this compound in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Conclusion
4-Chloromethyl-3,5-dimethylisoxazole is a valuable and reactive intermediate in organic

synthesis. Its well-defined structure and predictable reactivity make it an important tool for

medicinal chemists and researchers in the life sciences. The data and protocols summarized in

this guide provide a solid foundation for its safe and effective use in the synthesis of novel

compounds with potential biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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